Cas no 1803125-79-2 (4-Amino-2-(difluoromethyl)-6-methylpyridine)

• Product Name: 4-Amino-2-(difluoromethyl)-6-methylpyridine
• CAS No: 1803125-79-2
• MF: C₇H₈F₂N₂
• MW: 158.148628234863
• CID: 4933252
• Update Time: 2025-06-08

4-Amino-2-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• FC(C1=NC(=CC(=C1)N)C)F
• 4-Amino-2-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C7H8F2N2/c1-4-2-5(10)3-6(11-4)7(8)9/h2-3,7H,1H3,(H2,10,11)
• InChI Key： XLDLVJDEYASLNN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 130
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2-(difluoromethyl)-6-methylpyridine

Comprehensive Overview of 4-Amino-2-(difluoromethyl)-6-methylpyridine (CAS No. 1803125-79-2): Properties, Applications, and Industry Trends

4-Amino-2-(difluoromethyl)-6-methylpyridine (CAS No. 1803125-79-2) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The presence of both difluoromethyl and amino functional groups on the pyridine backbone enhances its reactivity, making it a valuable intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic scaffolds.

In the context of sustainable chemistry, researchers are exploring greener synthetic routes for 4-Amino-2-(difluoromethyl)-6-methylpyridine to reduce environmental impact. This aligns with the industry’s shift toward green solvents and catalytic methods, addressing frequent search queries like "eco-friendly synthesis of fluorinated pyridines." The compound’s fluorine moiety also attracts attention in material science, where fluorinated compounds are prized for their thermal stability and lipophilicity.

The versatility of CAS No. 1803125-79-2 extends to crop protection applications. Its structural motifs are found in modern agrochemicals, answering common search terms such as "fluorinated pyridines in agriculture." Companies are leveraging its methylpyridine core to develop next-generation herbicides with improved selectivity, a hot topic amid rising global food security concerns.

Analytical characterization of 4-Amino-2-(difluoromethyl)-6-methylpyridine involves advanced techniques like NMR spectroscopy and HPLC-MS, frequently searched by chemists for quality control. Its physicochemical properties—such as solubility in polar aprotic solvents—are critical for formulation scientists, reflecting the compound’s adaptability in diverse industrial processes.

Market trends indicate rising patents involving difluoromethyl-containing compounds, underscoring their commercial relevance. As AI-driven molecular design accelerates, CAS No. 1803125-79-2 is increasingly featured in virtual screening libraries, addressing queries like "AI in heterocyclic compound discovery." This positions the compound at the intersection of computational chemistry and practical innovation.

In summary, 4-Amino-2-(difluoromethyl)-6-methylpyridine exemplifies the convergence of medicinal chemistry, sustainability, and advanced materials. Its multifaceted applications and alignment with industry trends ensure its continued prominence in scientific and industrial discourse.